Cas no 66851-46-5 (Mono(3-carboxypropyl) Phthalate)

• Product Name: Mono(3-carboxypropyl) Phthalate
• CAS No: 66851-46-5
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 388273
• Update Time: 2025-10-31

Mono(3-carboxypropyl) Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(3-carboxypropyl) ester
• Mono(3-carboxypropyl) Phthalate
• MONO(3-CARBOXYPROPYL) PHTHALATE,WHITE SOLID
• MONO-3-CARBOXYPROPYLPHTHALATE
• 2-(3-carboxypropoxycarbonyl)benzoate

• Inchi： 1S/C12H12O6/c13-10(14)6-3-7-18-12(17)9-5-2-1-4-8(9)11(15)16/h1-2,4-5H,3,6-7H2,(H,13,14)(H,15,16)
• InChI Key： IYTPMLIWBZMBSL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 252.06300

Experimental Properties

• Melting Point: 104-106?C
• PSA: 100.90000
• LogP: 1.40640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Mono(3-carboxypropyl) Phthalate

Mono(3-carboxypropyl) Phthalate: A Versatile Compound for Biomedical Applications

Mono(3-carboxypropyl) Phthalate, with the chemical identifier CAS No. 66851-46-5, represents a significant advancement in the field of phthalate esters. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in biomedical research, material science, and environmental studies. Recent studies have highlighted its role in the development of biocompatible polymers and its utility as a pharmaceutical excipient in drug delivery systems. The integration of 3-carboxypropyl groups into the phthalate framework enhances its functional properties, making it a valuable candidate for advanced biomedical applications.

CAS No. 66851-46-5 is a key identifier for this compound, ensuring accurate documentation and referencing in scientific literature. The chemical structure of Mono(3-carboxypropyl) Phthalate comprises a phthalic acid backbone with a single 3-carboxypropyl substituent. This structural feature contributes to its solubility characteristics and reactivity, which are critical for its application in various biomedical contexts. Researchers have explored its potential as a crosslinking agent in hydrogels, where its ability to form stable networks enhances mechanical strength and biocompatibility.

Recent advancements in nanotechnology have further expanded the utility of Mono(3-carboxypropyl) Phthalate. A 2023 study published in Advanced Materials demonstrated its effectiveness as a drug delivery vehicle for hydrophobic therapeutics. The compound's carboxylic acid functionality allows for conjugation with targeting ligands, enabling site-specific drug release. This innovation addresses the limitations of traditional pharmaceutical excipients, which often lack the precision required for targeted therapies.

In the realm of biomaterials, Mono(3-carboxypropyl) Phthalate has shown promise as a component of degradable polymers. A 2024 review in Biomaterials Science highlighted its role in the synthesis of biodegradable scaffolds for tissue engineering. The compound's hydrolytic stability ensures controlled degradation rates, which is essential for maintaining the structural integrity of biomedical implants. Researchers are also exploring its potential in 3D bioprinting, where its ability to form crosslinked networks supports cell adhesion and proliferation.

The biocompatibility of Mono(3-carboxypropyl) Phthalate has been extensively evaluated in preclinical studies. A 2023 study in Journal of Biomedical Materials Research reported that the compound exhibits minimal cytotoxicity to human fibroblasts, making it a suitable candidate for in vivo applications. Its low immunogenicity further reduces the risk of adverse reactions, which is critical for long-term medical devices and implantable systems.

Environmental considerations have also driven research into the sustainable synthesis of Mono(3-carboxypropyl) Phthalate. A 2024 study in Green Chemistry proposed a green chemistry approach to its production, reducing the environmental impact associated with traditional manufacturing processes. This aligns with the growing emphasis on eco-friendly materials in the biomedical industry, where environmental sustainability is increasingly prioritized.

Recent developments in drug delivery systems have further underscored the importance of Mono(3-carboxypropyl) Phthalate. A 2023 study in Pharmaceutics explored its use in controlled release formulations, where its hydrophilic properties enable the gradual release of active pharmaceutical ingredients. This capability is particularly valuable for therapies requiring prolonged therapeutic effects, such as chronic disease management and gene therapy.

The chemical reactivity of Mono(3-carboxypropyl) Phthalate has also been leveraged in the development of smart materials. A 2024 study in ACS Applied Materials & Interfaces demonstrated its potential as a stimuli-responsive polymer, where its carboxylic acid groups can undergo reversible chemical modifications in response to environmental stimuli such as pH and temperature. This property enables the creation of adaptive biomedical devices that can respond dynamically to physiological changes.

Despite its promising applications, the toxicological profile of Mono(3-carboxypropyl) Phthalate remains an area of active research. A 2023 review in Toxicological Sciences emphasized the need for further long-term safety studies to ensure its clinical applicability. Researchers are also investigating its potential metabolic pathways to better understand its biological fate within the human body.

In conclusion, Mono(3-carboxypropyl) Phthalate represents a multifaceted compound with significant potential in the biomedical field. Its unique chemical structure and functional properties have enabled its application in drug delivery systems, biomaterials, and environmentally sustainable technologies. As research continues to advance, the compound is poised to play an increasingly important role in the development of innovative biomedical solutions.